Cas no 755036-41-0 (dichotomine B)

• Product Name: dichotomine B
• CAS No: 755036-41-0
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 2069096
• PubChem ID: 11173314
• Update Time: 2025-07-15

dichotomine B Chemical and Physical Properties

Names and Identifiers

• (R)-1-(1,2-dihydroxyethyl)-9H-pyrido[3,4-b]indole-3-carboxylic acid
• dichotomine B
• HY-N10386
• E83703
• MS-23853
• 755036-41-0
• AKOS040763525
• CS-0498890
• CHEMBL457820
• 1-((1R)-1,2-dihydroxyethyl)-9H-pyrido(3,4-b)indole-3-carboxylic acid
• 1-[(1R)-1,2-dihydroxyethyl]-9H-pyrido[3,4-b]indole-3-carboxylic acid
• DA-62848

• Inchi： 1S/C14H12N2O4/c17-6-11(18)13-12-8(5-10(16-13)14(19)20)7-3-1-2-4-9(7)15-12/h1-5,11,15,17-18H,6H2,(H,19,20)/t11-/m0/s1
• InChI Key： PKSXEHHRROSXPR-NSHDSACASA-N
• SMILES： O[C@@H](CO)C1C2=C(C=C(C(=O)O)N=1)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 272.07970687 g/mol
• Monoisotopic Mass: 272.07970687 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106
• Molecular Weight: 272.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids

Additional information on dichotomine B

Dichotomine B (CAS No. 755036-41-0): A Comprehensive Overview

Dichotomine B (CAS No. 755036-41-0) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural properties and potential therapeutic applications. This compound, isolated from the plant Dichroa febrifuga, belongs to the class of alkaloids and has been the subject of numerous scientific studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of dichotomine B is characterized by a complex arrangement of carbon atoms, including multiple chiral centers and functional groups such as hydroxyl, methoxy, and amide moieties. These structural features contribute to its diverse biological activities, making it a valuable candidate for drug development. Recent advancements in analytical techniques have enabled researchers to obtain high-resolution structural data, further enhancing our understanding of this compound.

In the realm of pharmacology, dichotomine B has shown promising results in various preclinical studies. One of the most notable findings is its potential as an anti-inflammatory agent. Studies have demonstrated that dichotomine B can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory responses. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, dichotomine B has also been investigated for its neuroprotective effects. Research indicates that it can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The ability of dichotomine B to modulate intracellular signaling pathways involved in neuroprotection has been attributed to its interaction with specific receptors and enzymes.

The cytotoxicity profile of dichotomine B has also been explored in cancer research. Preclinical studies have shown that it can selectively induce apoptosis in various cancer cell lines while sparing normal cells. This selective cytotoxicity is a highly desirable property for anticancer agents, as it minimizes adverse effects on healthy tissues. Mechanistic studies suggest that dichotomine B exerts its anticancer effects through multiple pathways, including the induction of DNA damage, disruption of mitochondrial function, and inhibition of angiogenesis.

In addition to its therapeutic potential, the environmental impact of dichotomine B has been a topic of interest. As a natural product derived from plants, it is generally considered to have a lower environmental footprint compared to synthetic compounds. However, sustainable harvesting practices are essential to ensure the long-term availability of this valuable resource without causing ecological harm.

The synthesis and chemical modification of dichotomine B have also been areas of active research. Chemists have developed various synthetic routes to produce this compound on a larger scale, which is crucial for advancing its clinical development. Moreover, efforts to modify the structure of dichotomine B through chemical synthesis have led to the discovery of analogs with enhanced biological activities or improved pharmacokinetic properties.

Clinical trials are currently underway to evaluate the safety and efficacy of dichotomine B in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings provide a strong foundation for further clinical investigations and potential future approval as a therapeutic agent.

In conclusion, dichotomine B (CAS No. 755036-41-0) represents a promising natural compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As our understanding deepens, the prospects for translating this knowledge into effective treatments become increasingly promising.